Cas no 945419-64-7 (Bicalutamide Sulfoxide)

Bicalutamide Sulfoxide Properties

Names and Identifiers

• Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-
• Bicalutamide Sulfoxide
• rel-(R*,S*)-Bicalutamide Sulfoxide
• N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfinyl-2-hydroxy-2-methylpropanamide
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide (ACI)
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide; Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-; Bicalutamide Related Compound A
• STL450966
• MHWPKBKCPXTKJS-UHFFFAOYSA-N
• Propanamide,N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-
• AKOS025149221
• 945419-64-7
• SCHEMBL4543527
• +Expand

• InChIKey： MHWPKBKCPXTKJS-UHFFFAOYSA-N
• Inchi： 1S/C18H14F4N2O3S/c1-17(26,10-28(27)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
• SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)=O)(C)O)=O)=CC=1

Computed Properties

• Exact Mass: 414.066126g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 414.066126g/mol
• Monoisotopic Mass: 414.066126g/mol
• Topological Polar Surface Area: 109Ų
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.72868
• PSA: 112.89000
• Melting Point: 140 ºC
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),